Cas no 2639418-57-6 (tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate)

• Product Name: tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate
• CAS No: 2639418-57-6
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5664096
• PubChem ID: 165904114
• Update Time: 2025-05-26

tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27730350
• tert-butyl 2-[(2-acetamidoethyl)amino]-2-methylpropanoate
• 2639418-57-6
• tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate

• Inchi： 1S/C12H24N2O3/c1-9(15)13-7-8-14-12(5,6)10(16)17-11(2,3)4/h14H,7-8H2,1-6H3,(H,13,15)
• InChI Key： HYYRVTCMGOXNML-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)NCCNC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate

Professional Introduction to Tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate (CAS No. 2639418-57-6)

Tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate, with the chemical formula C₁₁H₂₁N₂O₃, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2639418-57-6, is a derivative of amino acids and has shown promising properties in various biological and chemical applications. Its unique structure, featuring a tert-butyl group and an acetamidoethyl side chain, makes it a versatile building block for synthesizing more complex molecules.

The primary focus of recent research on tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate has been its potential role in drug design and development. The presence of both amino and carboxyl groups provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific therapeutic targets. In particular, the acetamido group has been found to enhance the solubility and stability of the compound, making it an attractive candidate for formulation into drug delivery systems.

One of the most intriguing aspects of this compound is its ability to act as a chiral building block. Chirality is a fundamental concept in stereochemistry, where molecules exist in two mirror-image forms (enantiomers) that can have vastly different biological activities. The tert-butyl group in tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate contributes to its chirality, making it a valuable tool for creating enantiomerically pure compounds. Such compounds are crucial in pharmaceuticals, as they can exhibit improved efficacy and reduced side effects compared to their racemic mixtures.

In recent years, there has been a surge in interest regarding the use of amino acid derivatives in the development of biologics and peptide mimetics. Tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate fits well within this trend, as it can be used to synthesize peptidomimetics that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. These peptidomimetics have shown promise in treating various diseases, including cancer, inflammation, and infectious diseases.

The compound's potential as a precursor for more complex molecules has also been explored in the context of polymer chemistry. The flexible backbone and multiple functional groups make it an excellent candidate for designing novel polymers with tailored properties. For instance, researchers have investigated its use in creating biodegradable polymers that could be used for drug delivery or tissue engineering applications. These polymers could potentially offer controlled release profiles, improving therapeutic outcomes.

In addition to its pharmaceutical applications, tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate has found utility in chemical synthesis as a protecting group for amino functions. Protecting groups are essential in multi-step organic synthesis, where they prevent unwanted reactions at specific sites while allowing other functional groups to be modified. The tert-butyl ester group in this compound is known to be stable under a wide range of conditions but can be selectively removed under mild acidic or basic conditions, making it an ideal protecting group for sensitive intermediates.

The synthesis of tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate itself has been optimized by several research groups to achieve high yields and purity. Common synthetic routes involve the condensation of tert-butyl acetoacetate with ammonia or ammonium acetate followed by subsequent reactions to introduce the acetamidoethyl side chain. These synthetic strategies highlight the compound's versatility and ease of preparation, which are critical factors for its adoption in industrial settings.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preliminary results suggest that it exhibits moderate activity against certain bacterial strains, likely due to its ability to interact with bacterial cell wall components or enzymes involved in metabolic pathways. While these findings are promising, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The growing interest in natural product-inspired drug discovery has also led researchers to explore derivatives of amino acids like tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate. By leveraging natural product scaffolds, scientists can generate novel compounds with unique biological activities that may not be achievable through traditional synthetic methods. This approach aligns well with the current trend toward green chemistry and sustainable drug development practices.

In conclusion, Tert-butyl 2-(2-acetamidoethyl)amino-2-methylpropanoate (CAS No. 2639418-57-6) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable tool for synthesizing complex molecules, including peptidomimetics and biodegradable polymers. Furthermore, its role as a protecting group and its biological activity add to its importance in the chemical and life sciences communities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future drug development efforts.